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6-deoxyoxaunomycin 6-deoxyoxaunomycin
Brand Name: Vulcanchem
CAS No.: 145165-11-3
VCID: VC0232905
InChI: InChI=1S/C26H29NO9/c1-3-26(34)9-16(36-17-8-14(27)21(29)10(2)35-17)12-7-13-19(24(32)20(12)25(26)33)22(30)11-5-4-6-15(28)18(11)23(13)31/h4-7,10,14,16-17,21,25,28-29,32-34H,3,8-9,27H2,1-2H3
SMILES: CCC1(CC(C2=CC3=C(C(=C2C1O)O)C(=O)C4=C(C3=O)C(=CC=C4)O)OC5CC(C(C(O5)C)O)N)O
Molecular Formula: C10H12N5Na2O6P
Molecular Weight: 499.5 g/mol

6-deoxyoxaunomycin

CAS No.: 145165-11-3

Main Products

VCID: VC0232905

Molecular Formula: C10H12N5Na2O6P

Molecular Weight: 499.5 g/mol

6-deoxyoxaunomycin - 145165-11-3

CAS No. 145165-11-3
Product Name 6-deoxyoxaunomycin
Molecular Formula C10H12N5Na2O6P
Molecular Weight 499.5 g/mol
IUPAC Name 7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-9-ethyl-4,9,10,11-tetrahydroxy-8,10-dihydro-7H-tetracene-5,12-dione
Standard InChI InChI=1S/C26H29NO9/c1-3-26(34)9-16(36-17-8-14(27)21(29)10(2)35-17)12-7-13-19(24(32)20(12)25(26)33)22(30)11-5-4-6-15(28)18(11)23(13)31/h4-7,10,14,16-17,21,25,28-29,32-34H,3,8-9,27H2,1-2H3
Standard InChIKey RPVGYGYVQLRIFA-UHFFFAOYSA-N
SMILES CCC1(CC(C2=CC3=C(C(=C2C1O)O)C(=O)C4=C(C3=O)C(=CC=C4)O)OC5CC(C(C(O5)C)O)N)O
Canonical SMILES CCC1(CC(C2=CC3=C(C(=C2C1O)O)C(=O)C4=C(C3=O)C(=CC=C4)O)OC5CC(C(C(O5)C)O)N)O
Synonyms 6-deoxy-D788-7
6-deoxyoxaunomycin
PubChem Compound 126853
Last Modified Nov 11 2021
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